N-Pentyltrifluoroborate potassium salt
Overview
Description
N-Pentyltrifluoroborate potassium salt is a special class of organoboron reagents that offer several advantages over the corresponding boronic acids and esters . It serves as a valuable reagent in organic synthesis. Its key functional group is the trifluoromethyl group (CF3), which can be introduced into organic molecules through various reactions.
Synthesis Analysis
Potassium trifluoroborates, including N-Pentyltrifluoroborate potassium salt, have been utilized for many years as the primary boron source in Suzuki–Miyaura-type reactions . These organoboron reagents are moisture- and air-stable, and are remarkably compliant with strong oxidative conditions .Molecular Structure Analysis
The molecular formula of N-Pentyltrifluoroborate potassium salt is C5H11BF3K . Its molecular weight is 178.05 g/mol .Chemical Reactions Analysis
N-Pentyltrifluoroborate potassium salt is used in a vast array of C–C bond forming reactions . One prominent application is Suzuki-Miyaura coupling reactions.Scientific Research Applications
Cross-Coupling Reactions
Potassium trifluoroborates, including N-Pentyltrifluoroborate potassium salt , are used in a variety of C–C bond-forming reactions. They are moisture- and air-stable, and compliant with strong oxidative conditions, making them versatile coupling partners in synthetic chemistry .
Epoxidation of Unsaturated Bonds
The epoxidation of C=C bonds in unsaturated alkyl- or aryltrifluoroborates, including N-Pentyltrifluoroborate potassium salt , can proceed with full conversion and selectivity. This process is important for the synthesis of epoxides without degrading the boron functionality .
Mechanism of Action
Biochemical Pathways
The compound affects the biochemical pathways involved in the formation of carbon-carbon (C-C) bonds. N-Pentyltrifluoroborate potassium salt serves as a reagent in a vast array of C-C bond-forming reactions . The epoxidation of C=C bonds in unsaturated alkyl- or aryltrifluoroborates proceeds with full conversion and selectivity, avoiding degradation of the boron functionality .
Result of Action
The result of N-Pentyltrifluoroborate potassium salt’s action is the formation of new C-C bonds in organic molecules . This enables the synthesis of complex organic molecules with desired properties.
Action Environment
The action of N-Pentyltrifluoroborate potassium salt is influenced by environmental factors. The compound is remarkably compliant with strong oxidative conditions . It’s also moisture- and air-stable, which can influence its action, efficacy, and stability .
Safety and Hazards
N-Pentyltrifluoroborate potassium salt may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid breathing dust, fume, gas, mist, vapors, spray, and to avoid contact with skin and eyes . Use of personal protective equipment and ensuring adequate ventilation is advised .
properties
IUPAC Name |
potassium;trifluoro(pentyl)boranuide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11BF3.K/c1-2-3-4-5-6(7,8)9;/h2-5H2,1H3;/q-1;+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HTXMOWLWJFBKNN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](CCCCC)(F)(F)F.[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11BF3K |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
872054-60-9 |
Source
|
| Record name | Potassium n-pentyltrifluoroborate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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